Cas no 3216-98-6 (4,7,10,13,16-Pentaazanonadecanedinitrile)
3216-98-6 structure
Product Name:4,7,10,13,16-Pentaazanonadecanedinitrile
4,7,10,13,16-Pentaazanonadecanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13,16-Pentaazanonadecanedinitrile
- 3-[2-[2-[2-[2-(2-cyanoethylamino)ethylamino]ethylamino]ethylamino]ethylamino]propanenitrile
- 4,7,10,13,16-pentaazanonadecane-1,19-dinitrile
- NS00029224
- EINECS 221-736-0
- 3216-98-6
- DTXSID7062908
-
- Inchi: 1S/C14H29N7/c15-3-1-5-17-7-9-19-11-13-21-14-12-20-10-8-18-6-2-4-16/h17-21H,1-2,5-14H2
- InChI Key: QYNDCVPRVZOXJJ-UHFFFAOYSA-N
- SMILES: N(CCNCCNCCC#N)CCNCCNCCC#N
Computed Properties
- Exact Mass: 295.24877
- Monoisotopic Mass: 295.248
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108A^2
- XLogP3: -2.5
Experimental Properties
- Density: 1.017
- Boiling Point: 520.6°Cat760mmHg
- Flash Point: 268.6°C
- Refractive Index: 1.495
- PSA: 107.73
4,7,10,13,16-Pentaazanonadecanedinitrile Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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